Cas no 540787-82-4 (Benzonitrile, 3-(4-oxobicyclo[3.1.0]hex-1-yl)- (9CI))

Benzonitrile, 3-(4-oxobicyclo[3.1.0]hex-1-yl)- (9CI) structure
540787-82-4 structure
Product Name:Benzonitrile, 3-(4-oxobicyclo[3.1.0]hex-1-yl)- (9CI)
CAS No:540787-82-4
MF:C13H11NO
MW:197.232543230057
CID:939583
PubChem ID:45098883
Update Time:2025-04-19

Benzonitrile, 3-(4-oxobicyclo[3.1.0]hex-1-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-(4-oxobicyclo[3.1.0]hex-1-yl)- (9CI)
    • DB-325958
    • Benzonitrile, 3-(4-oxobicyclo[3.1.0]hex-1-yl)-
    • SCHEMBL14101938
    • 540787-82-4
    • 3-(4-Oxobicyclo[3.1.0]hex-1-yl)benzonitrile
    • Inchi: 1S/C13H11NO/c14-8-9-2-1-3-10(6-9)13-5-4-12(15)11(13)7-13/h1-3,6,11H,4-5,7H2
    • InChI Key: CNSIRYJADWIMDD-UHFFFAOYSA-N
    • SMILES: O=C1CCC2(C3C=CC=C(C#N)C=3)CC21

Computed Properties

  • Exact Mass: 197.084063974g/mol
  • Monoisotopic Mass: 197.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 40.9Ų
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